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Compound of Interest

Compound Name: HAMNO

Cat. No.: B1663268

Providing critical safety and logistical information for the responsible handling and disposal of
HAMNO is paramount for ensuring a safe laboratory environment and minimizing
environmental impact. This document outlines the essential procedures for the proper disposal
of HAMNO, a novel protein interaction inhibitor of replication protein A (RPA), intended for
researchers, scientists, and drug development professionals. Adherence to these guidelines is
crucial due to the compound's potential environmental hazards.

Key Properties of HAMNO

A summary of the known quantitative data for HAMNO is presented below. This information is
critical for understanding its behavior and ensuring safe handling.

Property Value Source
Molecular Formula C17H13NO2

Molecular Weight 263.29 g/mol

CAS Number 138736-73-9

Solubility in DMSO 53 mg/mL (201.29 mM)

Solubility in Water Insoluble

Solubility in Ethanol Insoluble

Storage Temperature -20°C
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Hazard Profile

HAMNO is classified with the following hazard statements:
e H317: May cause an allergic skin reaction.

e H400: Very toxic to aquatic life.

e H410: Very toxic to aquatic life with long lasting effects.

Given its high toxicity to aquatic organisms, under no circumstances should HAMNO or its
solutions be disposed of down the sink. All waste containing HAMNO must be treated as
hazardous waste.

Experimental Protocols for Disposal

The proper disposal of HAMNO depends on whether it is in a liquid or solid form. The following
are detailed methodologies for handling each type of waste.

Disposal of Liquid HAMNO Waste (DMSO Solutions)

HAMNO is frequently dissolved in dimethyl sulfoxide (DMSO) for experimental use. The entire
mixture is classified as hazardous waste.

Procedure:

o Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate
PPE, including chemical-resistant gloves (butyl rubber is recommended for DMSO), a lab
coat, and safety goggles.

e \Waste Collection:

o Use a designated, compatible, and clearly labeled hazardous waste container for all liquid
waste containing HAMNO and DMSO.

o The container must be sealed to prevent evaporation and spills.

e Labeling:
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o The waste container must be clearly labeled with the full names of all chemical
constituents, including "HAMNO" and "Dimethyl Sulfoxide," along with their approximate
percentages.

o Attach a hazardous waste tag as required by your institution's Environmental Health &
Safety (EHS) department.

e Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be well-ventilated and away from incompatible materials.

e Disposal:

o Arrange for a chemical waste pickup through your institution's EHS department or a
licensed hazardous waste disposal contractor.

Disposal of Solid HAMNO Waste

This category includes items such as contaminated gloves, pipette tips, vials, and lab paper.

Procedure:

PPE: Wear appropriate PPE as described for liquid waste handling.

Waste Collection:

o Collect all solid waste contaminated with HAMNO in a designated, sealable plastic bag or
a puncture-proof container for sharps.

Labeling:

o Clearly label the bag or container as "Solid Waste Contaminated with HAMNO and
DMSO."

Storage:

o Store the sealed container in the designated hazardous waste accumulation area.
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» Disposal:

o Dispose of the contaminated solid waste through your institution's hazardous waste
management program.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
HAMNO waste.
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Start: HAMNO Waste Generation

Identify HAMNO Waste Stream

Liquid Waste Solid Waste
Y Y
Liquid HAMNO Waste Solid HAMNO Waste
(e.g., in DMSO) (e.g., gloves, tips)
Collect in a designated, Collect in a designated,
sealed, and compatible sealed solid waste container
hazardous waste container. or bag.
Y
Label with all chemical Label as 'HAMNO-Contaminated
constituents and percentages. Solid Waste'.

Final Disposal

Store in a designated
hazardous waste
accumulation area.

Arrange for disposal through
EHS or a licensed waste contractor.

Click to download full resolution via product page
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[https://www.benchchem.com/product/b1663268#hamno-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1663268#hamno-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

